![molecular formula C22H20N4O3 B6521534 1-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-N-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide CAS No. 932990-85-7](/img/structure/B6521534.png)
1-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-N-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
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Overview
Description
The compound is a complex organic molecule that contains several functional groups and rings, including an indole ring, a pyridazine ring, and a carboxamide group .
Molecular Structure Analysis
The compound contains an indole ring, which is a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring . It also contains a pyridazine ring, which is a six-membered ring with two nitrogen atoms .Chemical Reactions Analysis
Indole compounds are known to undergo electrophilic substitution reactions . The reactivity of pyridazine is similar to pyridine, and it can undergo reactions like alkylation, acylation, and sulfonylation .Physical And Chemical Properties Analysis
The physical and chemical properties of the compound would depend on its specific structure. For example, the presence of polar functional groups like carboxamide would increase its polarity and potentially its solubility in water .Scientific Research Applications
Antileishmanial Activity
The compound has been investigated for its potential as an antileishmanial agent. Researchers synthesized uniquely functionalized 2,3-dihydro-1H-pyrrolo[3,4-b]quinolin-1-one derivatives, including this compound, using a post-Ugi modification strategy. In vitro studies revealed that compound 5m exhibited significant antileishmanial activity, with an anti-amastigote IC50 of 8.36 μM. In vivo evaluation demonstrated inhibition of parasite burden in infected mice .
Imidazole Synthesis
Imidazoles are essential heterocyclic motifs used in various applications. Recent advances in the synthesis of substituted imidazoles have highlighted their importance. While not directly mentioned for this specific compound, understanding its potential as an imidazole precursor could be valuable for drug discovery and other fields .
Phosphindole Oxides
The compound’s structure suggests it could serve as a precursor for 2,3-dihydro-1H-phosphindole-1-oxides. Researchers have explored intramolecular addition reactions of vinyllithium to phosphine oxides for efficient synthesis. Investigating this compound’s reactivity in such reactions could yield novel phosphindole derivatives .
Mechanism of Action
Target of Action
It’s known that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Mode of Action
Indole derivatives are known to interact with their targets in a way that modulates the target’s function, leading to the observed biological activities . The exact changes resulting from this interaction would depend on the specific target and the nature of the interaction.
Biochemical Pathways
Given the broad range of biological activities associated with indole derivatives , it can be inferred that multiple pathways could be affected. These could include pathways related to inflammation, viral replication, cancer cell proliferation, HIV infection, oxidative stress, microbial growth, tuberculosis, diabetes, malaria, and cholinesterase activity .
Result of Action
Given the range of biological activities associated with indole derivatives , the effects could include reduced inflammation, inhibited viral replication, suppressed cancer cell proliferation, blocked HIV infection, reduced oxidative stress, inhibited microbial growth, treated tuberculosis, controlled diabetes, cured malaria, and inhibited cholinesterase activity .
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]-N-(4-methylphenyl)-6-oxopyridazine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20N4O3/c1-15-6-8-17(9-7-15)23-22(29)18-10-11-20(27)26(24-18)14-21(28)25-13-12-16-4-2-3-5-19(16)25/h2-11H,12-14H2,1H3,(H,23,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RVVBOMRSSUXGQH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)C2=NN(C(=O)C=C2)CC(=O)N3CCC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-N-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide |
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